Cas no 878745-39-2 (6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline)
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-methyl-3-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-ylamino)phenylcarbamate
- 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline
- tert-Butyl (4-methyl-3-((3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino)phenyl)carbamate
- tert-Butyl {4-methyl-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino]phenyl}carbamate
- VQNLQGIXUAAUFO-UHFFFAOYSA-N
- tert-Butvl {4-methyl-3-[(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino]phenyl
-
- MDL: MFCD26395428
- Inchi: 1S/C21H24N4O3/c1-13-6-7-15(24-20(27)28-21(2,3)4)11-18(13)23-14-8-9-17-16(10-14)19(26)25(5)12-22-17/h6-12,23H,1-5H3,(H,24,27)
- InChI Key: VQNLQGIXUAAUFO-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(C)=C(C=1)NC1=CC=C2C(C(N(C)C=N2)=O)=C1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 615
- Topological Polar Surface Area: 83
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189011442-250mg |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline |
878745-39-2 | 97% | 250mg |
$540.00 | 2023-08-31 | |
| Alichem | A189011442-1g |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline |
878745-39-2 | 97% | 1g |
$1363.50 | 2023-08-31 | |
| Chemenu | CM217892-1g |
tert-Butyl (4-methyl-3-((3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino)phenyl)carbamate |
878745-39-2 | 97% | 1g |
$1403 | 2021-08-04 | |
| abcr | AB446321-250 mg |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline; . |
878745-39-2 | 250MG |
€969.00 | 2023-07-18 | ||
| Chemenu | CM217892-1g |
tert-Butyl (4-methyl-3-((3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino)phenyl)carbamate |
878745-39-2 | 97% | 1g |
$1324 | 2022-08-31 | |
| abcr | AB446321-250mg |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline; . |
878745-39-2 | 250mg |
€984.00 | 2025-04-15 | ||
| 1PlusChem | 1P01X8K7-250mg |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline |
878745-39-2 | 97% | 250mg |
$698.00 | 2024-04-20 | |
| 1PlusChem | 1P01X8K7-1g |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline |
878745-39-2 | 97% | 1g |
$1690.00 | 2024-04-20 | |
| Ambeed | A209669-1g |
tert-Butyl (4-methyl-3-((3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino)phenyl)carbamate |
878745-39-2 | 97% | 1g |
$1337.0 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1745126-1g |
tert-Butyl (4-methyl-3-((3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)amino)phenyl)carbamate |
878745-39-2 | 98% | 1g |
¥13102.00 | 2024-04-27 |
6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline
Introduction to Compound with CAS No. 878745-39-2 and Product Name: 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline
The compound with the CAS number 878745-39-2 and the product name 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the quinazoline class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.
Quinazoline derivatives are well-known for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific structure of 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a Boc-amino group in the 5-position of the phenyl ring enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.
Recent research in the field of medicinal chemistry has highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the quinazoline core can significantly alter its biological activity. For instance, the introduction of methyl groups at specific positions can enhance binding affinity to target proteins, thereby improving therapeutic efficacy.
The compound 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline has been extensively studied for its potential applications in oncology. Quinazoline-based compounds have shown promising results in preclinical trials as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The Boc-amino group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.
In addition to its anticancer potential, this compound has been explored for its antimicrobial properties. The structural features of 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline enable it to interact with bacterial enzymes and cell wall components, disrupting essential metabolic pathways. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacteria.
The synthesis of 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to ensure high yield and purity. These methods align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.
One of the key challenges in the development of quinazoline derivatives is optimizing their pharmacokinetic properties. Researchers are focusing on improving solubility, bioavailability, and metabolic stability to enhance their therapeutic potential. The incorporation of hydrophilic groups into the structure of 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline has been shown to improve its water solubility, making it more suitable for oral administration.
Computational modeling and high-throughput screening have played crucial roles in the discovery and optimization of quinazoline-based drugs. These technologies allow researchers to predict binding affinities and metabolic pathways with high accuracy, accelerating the drug discovery process. The use of machine learning algorithms has further enhanced our ability to design compounds with desired biological activities.
The future prospects of 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical practice. By leveraging cutting-edge technologies and innovative synthetic methods, scientists are paving the way for next-generation pharmaceuticals derived from quinazoline scaffolds.
In conclusion, 6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline represents a significant contribution to the field of medicinal chemistry. Its unique structure and versatile biological activities make it a valuable compound for further research and development. As our understanding of quinazoline derivatives continues to grow, so too will their potential applications in human health and disease treatment.
878745-39-2 (6-(5-(Boc-amino)-2-methylphenylamino)-3-methyl-4-oxo-3,4-dihydroquinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)